Cas no 2287345-74-6 (6-fluoro-1-[(1-methylpyrrolidin-3-yl)methyl]-1H-1,2,3-benzotriazole-7-carbonitrile)

• Product Name: 6-fluoro-1-[(1-methylpyrrolidin-3-yl)methyl]-1H-1,2,3-benzotriazole-7-carbonitrile
• CAS No: 2287345-74-6
• MF: C₁₃H₁₄FN₅
• MW: 259.282165050507
• CID: 5877996
• PubChem ID: 165742089
• Update Time: 2025-10-30

6-fluoro-1-[(1-methylpyrrolidin-3-yl)methyl]-1H-1,2,3-benzotriazole-7-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-1-[(1-methylpyrrolidin-3-yl)methyl]-1H-1,2,3-benzotriazole-7-carbonitrile
• EN300-6749253
• 2287345-74-6

• Inchi： 1S/C13H14FN5/c1-18-5-4-9(7-18)8-19-13-10(6-15)11(14)2-3-12(13)16-17-19/h2-3,9H,4-5,7-8H2,1H3
• InChI Key： AVTIZDJYZWNREM-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1C#N)N(CC1CN(C)CC1)N=N2

Computed Properties

• Exact Mass: 259.12332363g/mol
• Monoisotopic Mass: 259.12332363g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 57.7Ų

Additional information on 6-fluoro-1-[(1-methylpyrrolidin-3-yl)methyl]-1H-1,2,3-benzotriazole-7-carbonitrile

6-Fluoro-1-[(1-Methylpyrrolidin-3-Yl)Methyl]-1H-1,2,3-Benzotriazole-7-Carbonitrile: A Comprehensive Overview

The compound with CAS No 2287345-74-6, known as 6-fluoro-1-[(1-methylpyrrolidin-3-yl)methyl]-1H-1,2,3-benzotriazole-7-carbonitrile, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which incorporates a benzotriazole ring system, a fluoro substituent at the 6-position, and a methylpyrrolidine group attached to the 1-position via a methylene bridge. The presence of these functional groups imparts distinctive chemical and biological properties to the compound, making it a valuable subject for research and potential applications in drug discovery.

Recent studies have highlighted the importance of benzotriazole derivatives in various therapeutic areas, including anti-inflammatory, antitumor, and antimicrobial activities. The benzotriazole core of this compound serves as a versatile scaffold for the attachment of diverse substituents, enabling modulation of its pharmacokinetic and pharmacodynamic profiles. The fluoro group at the 6-position is particularly significant as it can enhance the compound's lipophilicity and stability, which are critical factors in drug design.

The methylpyrrolidine moiety attached to the benzotriazole ring introduces additional complexity to the molecule's structure. This group not only contributes to the compound's stereochemical diversity but also plays a pivotal role in its interactions with biological targets. Recent research has demonstrated that such substituents can significantly influence the compound's bioavailability and efficacy when administered in vivo.

In terms of synthesis, the construction of this compound involves a series of intricate organic reactions that require precise control over regioselectivity and stereoselectivity. Key steps include the formation of the benzotriazole ring system through cyclization reactions and subsequent functionalization to introduce the fluoro and methylpyrrolidine groups. Advanced techniques such as microwave-assisted synthesis and catalytic asymmetric synthesis have been employed to optimize the synthetic pathway, ensuring high yields and purity.

The application of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular modeling studies have revealed that the spatial arrangement of substituents on the benzotriazole ring is crucial for its binding affinity to specific biological targets. These insights have paved the way for rational drug design strategies aimed at improving the compound's therapeutic potential.

From a pharmacological perspective, this compound has shown promising activity in preclinical models of inflammatory diseases and cancer. Its ability to modulate key signaling pathways involved in inflammation and tumor progression underscores its potential as a lead compound for drug development programs targeting these conditions.

In conclusion, 6-fluoro-1-[(1-methylpyrrolidin-3-yl)methyl]-1H-1,2,3-benzotriazole-7-carbonitrile represents a fascinating example of how structural complexity can be harnessed to create molecules with significant therapeutic potential. As research continues to uncover new insights into its properties and mechanisms of action, this compound stands at the forefront of innovative approaches to drug discovery.